4-(4-chlorobenzyl)-N-(2-chlorobenzylidene)-1-piperazinamine

Specification

• Molecular Formula: C18H19Cl2N3
• Molecular Weight: 348.3 g/mol
• IUPAC Name: (E)-1-(2-chlorophenyl)-N-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]methanimine
• Standard InChI: InChI=1S/C18H19Cl2N3/c19-17-7-5-15(6-8-17)14-22-9-11-23(12-10-22)21-13-16-3-1-2-4-18(16)20/h1-8,13H,9-12,14H2/b21-13+
• Standard InChI Key: RLBNMZRGIPWWGZ-FYJGNVAPSA-N
• Isomeric SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)/N=C/C3=CC=CC=C3Cl
• SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)N=CC3=CC=CC=C3Cl
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)N=CC3=CC=CC=C3Cl

Introduction

4-(4-Chlorobenzyl)-N-(2-chlorobenzylidene)-1-piperazinamine is a complex organic compound featuring a piperazine ring with chlorobenzyl substituents. Its molecular formula is C18H19Cl2N3, and it has a molecular weight of approximately 336.25 g/mol. This compound is of interest in medicinal chemistry due to its potential biological activities, including antimicrobial and anticancer properties.

Synthesis

The synthesis of 4-(4-chlorobenzyl)-N-(2-chlorobenzylidene)-1-piperazinamine typically involves a multi-step process. Although specific synthesis details for this compound are not widely documented in the provided sources, similar compounds often involve reactions such as condensation and alkylation to form the desired structure.

Biological Activities

Research indicates that this compound exhibits significant biological activity, particularly in pharmacological contexts. It may possess antimicrobial and anticancer properties, making it a candidate for further study in drug development.

Biological Activity	Description
Antimicrobial Activity	Potential against various pathogens
Anticancer Activity	Potential against cancer cell lines

Comparison with Analogous Compounds

Several compounds share structural similarities with 4-(4-chlorobenzyl)-N-(2-chlorobenzylidene)-1-piperazinamine. Notable examples include:

Compound Name	Molecular Formula	Unique Features
1-(4-Chlorobenzhydryl)piperazine	Not specified	Lacks the aldehyde component; primarily studied as an antihistamine.
4-Benzyl-N-[(E)-(3-chlorophenyl)methylidene]-1-piperazinamine	Not specified	Contains different substituents that may alter biological activity.
N-(3-(Benzyloxy)benzylidene)-4-(4-methylbenzyl)-1-piperazinamine	Not specified	Features additional functional groups that enhance solubility and bioavailability.